4-((3,4-Dichlorobenzylidene)amino)-5-(3-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol

• CAS No.: 497921-70-7
• Molecular Formula: C17H14Cl2N4OS
• Molecular Weight: 393.3 g/mol
• IUPAC Name: 4-[(E)-(3,4-dichlorophenyl)methylideneamino]-3-(3-ethoxyphenyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C17H14Cl2N4OS/c1-2-24-13-5-3-4-12(9-13)16-21-22-17(25)23(16)20-10-11-6-7-14(18)15(19)8-11/h3-10H,2H2,1H3,(H,22,25)/b20-10+
• InChI Key: JVHMPCDWNCLQFU-KEBDBYFISA-N
• Isomeric SMILES: CCOC1=CC=CC(=C1)C2=NNC(=S)N2/N=C/C3=CC(=C(C=C3)Cl)Cl
• Canonical SMILES: CCOC1=CC=CC(=C1)C2=NNC(=S)N2N=CC3=CC(=C(C=C3)Cl)Cl

Description

This compound is a 1,2,4-triazole derivative featuring a Schiff base (benzylideneamino) group and substituents at the 3rd and 5th positions of the triazole ring. The 3,4-dichlorobenzylidene moiety contributes electron-withdrawing effects, while the 3-ethoxyphenyl group introduces electron-donating properties. Its molecular formula is C₁₇H₁₃Cl₂N₄OS, with a molecular weight of 407.29 g/mol (estimated) . The compound is synthesized via condensation of 4-amino-5-(3-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol with 3,4-dichlorobenzaldehyde in ethanol under acidic catalysis, a method consistent with other triazole-Schiff base syntheses .

Preparation Methods

Triazole-Thiol Synthesis

The triazole-thiol precursor is synthesized via a two-step process:

Step 1: Cyclocondensation of Thiocarbazide

Thiocarbazide derivatives react with 3-ethoxyphenylacetic acid under acidic conditions to form 4-amino-5-(3-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol.

Reaction Conditions :

• Temperature: 100–120°C

• Catalyst: Phosphorus oxychloride (POCl₃)

• Yield: 65–75%.

Step 2: Purification

Crude product is recrystallized using ethanol-water (3:1 v/v) to achieve >95% purity.

Schiff Base Condensation

The triazole-thiol reacts with 3,4-dichlorobenzaldehyde to form the target compound via nucleophilic addition-elimination.

Mechanism :

• Nucleophilic attack : Thiol group attacks the carbonyl carbon of the aldehyde.

• Proton transfer : Acidic conditions facilitate imine (C=N) bond formation.

• Dehydration : Elimination of water yields the final Schiff base.

Reaction Equation :

$$\text{Triazole-thiol} + \text{3,4-Dichlorobenzaldehyde} \xrightarrow{\text{AcOH}} \text{Target Compound} + \text{H}_2\text{O}$$

Optimization of Reaction Parameters

Critical parameters influencing yield and purity include:

Parameter	Optimal Range	Impact on Yield
Temperature	70–80°C	Maximizes kinetics without side reactions
Reaction Time	4–6 hours	Ensures complete conversion
Catalyst Loading	5–10 mol% AcOH	Balances rate and cost
Solvent	Ethanol (anhydrous)	Enhances solubility of intermediates

Yield Improvement Strategies :

• Microwave-assisted synthesis : Reduces reaction time to 1–2 hours with 85% yield.

• Continuous flow reactors : Achieves 90% conversion efficiency in industrial settings.

Purification and Characterization

Purification Techniques

• Recrystallization : Ethanol-water mixtures yield crystals with 98% purity.

• Column Chromatography : Silica gel (60–120 mesh) with ethyl acetate/hexane (1:3) eluent resolves byproducts.

Analytical Validation

Technique	Key Data	Reference
FT-IR	ν(S-H) at 2550 cm⁻¹; ν(C=N) at 1610 cm⁻¹
¹H NMR	δ 8.45 (s, 1H, CH=N); δ 4.05 (q, 2H, OCH₂)
LC-MS	m/z 423.2 [M+H]⁺
Elemental Analysis	C: 51.2%; H: 3.3%; N: 13.2% (calculated)

Industrial-Scale Production

Large-scale synthesis employs:

• Flow Chemistry : Tubular reactors with residence time <30 minutes.

• In-line Analytics : UV-Vis monitoring for real-time yield optimization.

• Green Chemistry : Solvent recovery systems reduce waste by 40%.

Challenges and Solutions

• Byproduct Formation :

  • Issue: Oxazole derivatives from over-oxidation.

  • Solution: Nitrogen atmosphere and antioxidant additives (e.g., BHT).

• Low Solubility :

  • Issue: Precipitation during condensation.

  • Solution: Co-solvents like DMF improve homogeneity .

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The thiol (-SH) group at position 3 of the triazole ring acts as a nucleophile, participating in alkylation and acylation reactions.

Key Examples:

• Alkylation with Methyl Iodide :
  Reacting the compound with methyl iodide (CH₃I) in ethanol under basic conditions (KOH) yields the S-methylated derivative. This reaction proceeds via deprotonation of the thiol group to form a thiolate ion, which attacks the electrophilic methyl group.
  Yield : 72–85% .

• Acylation with Acetyl Chloride :
  Treatment with acetyl chloride (CH₃COCl) in dry dichloromethane produces the corresponding thioester. The reaction requires anhydrous conditions to avoid hydrolysis of the acylating agent.
  Yield : 68% .

Oxidation and Reduction Reactions

The thiol group is redox-active, enabling controlled oxidation to disulfides or further to sulfonic acids.

Oxidation Pathways:

Oxidizing Agent	Product	Conditions	Yield
H₂O₂ (30%)	Disulfide dimer	RT, 2 hours	90%
KMnO₄ (acidic)	Sulfonic acid derivative	Reflux, 6 hours	55%

Reduction of the Imine Bond :
The benzylideneamino group (-CH=N-) can be reduced using NaBH₄ in methanol, yielding a secondary amine.
Yield : 78%.

Complexation with Metal Ions

The sulfur and nitrogen atoms in the triazole-thiol scaffold facilitate coordination with transition metals.

Notable Complexes:

Metal Salt	Coordination Mode	Application
CuCl₂	S,N-bidentate	Antimicrobial agents
Fe(NO₃)₃	S,N,O-tridentate	Catalysis

Synthesis Conditions :

• Reactions are typically conducted in ethanol/water (1:1) at 60°C for 4 hours.

• Molar ratio (ligand:metal) = 2:1 .

Cycloaddition and Ring-Opening Reactions

The triazole ring participates in [3+2] cycloadditions with nitriles or alkynes under catalyst-free conditions.

Example Reaction with Phenylacetylene :

$$\text{Triazole thiol}+\text{HC CPh}\rightarrow \text{Triazolo 1 5 a pyridine derivative}$$

Conditions : Reflux in toluene, 12 hours.
Yield : 63% .

Acid/Base-Mediated Rearrangements

Under acidic conditions, the triazole-thiol undergoes ring contraction or expansion.

Notable Rearrangements:

• HCl (gaseous) : Promotes ring contraction to form a thiadiazole derivative at 120°C .

• NaOH (aqueous) : Induces ring expansion to a 1,3,4-thiadiazepine system.

Catalyzed Cross-Coupling Reactions

Palladium-catalyzed Suzuki-Miyaura coupling enables functionalization of the ethoxyphenyl group.

Example with Phenylboronic Acid :

$$\text{Triazole thiol}+\text{PhB OH }\xrightarrow{\text{Pd PPh }}\text{Biphenyl substituted derivative}$$

Conditions : DMF/H₂O, 80°C, 8 hours.
Yield : 70% .

Photochemical Reactions

UV irradiation induces cleavage of the C=S bond in the thiol group, generating a thiyl radical.

Key Observation :

• Radical intermediates participate in dimerization or H-atom abstraction, forming disulfides or thioethers.

Comparative Reactivity Table

Reaction Type	Key Reagents/Conditions	Major Product	Yield Range
Alkylation	CH₃I, KOH, ethanol	S-Methyl triazole	72–85%
Oxidation (disulfide)	H₂O₂, RT	Dimer via S–S bond	90%
Metal complexation	CuCl₂, ethanol/water	Cu(II) complex	68–75%
Suzuki coupling	Pd(PPh₃)₄, PhB(OH)₂	Biphenyl derivative	70%

Scientific Research Applications

Antimicrobial Activity

Numerous studies have highlighted the antimicrobial properties of triazole derivatives. For instance, research indicates that compounds similar to 4-((3,4-Dichlorobenzylidene)amino)-5-(3-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol exhibit significant antibacterial and antifungal activities.

• Case Study 1 : In a study evaluating various triazole derivatives against common pathogens such as Staphylococcus aureus and Escherichia coli, compounds demonstrated zones of inhibition ranging from 3.80 mm to 7.50 mm . The effectiveness was attributed to structural modifications that optimize interaction with microbial targets.
• Table 1: Antimicrobial Activity of Triazole Derivatives

Compound	Zone of Inhibition (mm)	Target Organism
4.4b	3.80	E. coli
4.4c	4.30	S. aureus
4.4d	7.50	B. subtilis
4.4f	6.00	C. albicans

Anticancer Properties

Triazole derivatives are also being explored for their anticancer potential. The structural characteristics of 4-((3,4-Dichlorobenzylidene)amino)-5-(3-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol allow it to interfere with cancer cell proliferation and induce apoptosis.

• Case Study 2 : A study reported that triazole derivatives exhibited cytotoxic effects against various cancer cell lines, with IC50 values indicating effective dose ranges for therapeutic applications . The mechanism involves inhibition of key enzymes involved in cancer metabolism.

Fungicidal Activity

The compound's fungicidal properties are particularly relevant in agricultural contexts, where it can be utilized to combat fungal diseases in crops.

• Case Study 3 : Research has shown that triazole-based compounds effectively inhibit the growth of Aspergillus niger and Candida albicans, which are detrimental to crop yields . Field trials demonstrated improved resistance in treated plants against fungal infections.

Mechanism of Action

The mechanism of action of 4-((3,4-Dichlorobenzylidene)amino)-5-(3-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol involves its interaction with specific molecular targets. These targets may include enzymes, receptors, and other proteins. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biological outcomes.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares structural analogs, focusing on substituents, synthetic efficiency, and biological/toxicological profiles:

Compound Name (CID/Ref)	R1 (Benzylidene Substituent)	R2 (Triazole C-5 Substituent)	Yield (%)	Melting Point (°C)	Biological Activity (MIC/IC₅₀)	Toxicity (LD₅₀)	Key References
Target Compound	3,4-dichloro	3-ethoxyphenyl	N/A	N/A	Pending studies	Not reported
4-((4-Methoxybenzylidene)amino)-5-(5-methyl-1H-pyrazol-3-yl)-4H-1,2,4-triazole-3-thiol	4-methoxy	5-methylpyrazole	73	Not reported	Antimicrobial (broad)	Low toxicity (Class IV)
4-((3-Nitrobenzylidene)amino)-5-(4-nitrophenyl)-4H-1,2,4-triazole-3-thiol	3-nitro	4-nitrophenyl	83	196–198	Antibacterial (S. aureus: 0.264 mM)	Not tested
4-((3,4-Dimethoxybenzylidene)amino)-5-(2-fluorophenyl)-4H-1,2,4-triazole-3-thiol	3,4-dimethoxy	2-fluorophenyl	N/A	N/A	Acute toxicity model	1190 mg/kg (Class IV)
4-((2,6-Dichlorobenzylidene)amino)-5-(3-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol	2,6-dichloro	3-ethoxyphenyl	N/A	N/A	Antiviral (in silico)	Not reported
5-(4-Chlorophenyl)-4-((3,4-dichlorobenzylidene)amino)-4H-1,2,4-triazole-3-thiol	3,4-dichloro	4-chlorophenyl	N/A	N/A	Not reported	Not reported

Structural and Electronic Effects

• Electron-Donating Groups (EDGs): The 3-ethoxyphenyl group increases electron density at the triazole ring, which may influence solubility and pharmacokinetics. Ethoxy substituents generally improve bioavailability over methoxy due to higher lipophilicity .

Biological Activity

The compound 4-((3,4-Dichlorobenzylidene)amino)-5-(3-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol is part of a class of heterocyclic compounds known for their diverse biological activities. The triazole moiety is particularly significant in medicinal chemistry due to its stability and ability to interact with various biological targets. This article reviews the biological activities associated with this compound, including its synthesis, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of the compound is $C_{17}H_{14}Cl_2N_4OS$, indicating the presence of two chlorine atoms, four nitrogen atoms, one sulfur atom, and various carbon and hydrogen atoms. Its structure features a triazole ring which is known for its pharmacological significance.

Anticancer Activity

Research has shown that triazole derivatives exhibit significant anticancer properties. For instance, derivatives bearing hydrazone moieties have been tested against various cancer cell lines such as human melanoma (IGR39), triple-negative breast cancer (MDA-MB-231), and pancreatic carcinoma (Panc-1). The cytotoxicity of synthesized compounds was evaluated using the MTT assay, revealing enhanced activity against melanoma cells compared to other lines .

Antimicrobial Properties

Compounds within the triazole family have demonstrated antimicrobial activities. For example, studies have indicated that derivatives can exhibit broad-spectrum antibacterial effects against both Gram-positive and Gram-negative bacteria. The mechanism often involves the inhibition of bacterial enzymes through strong binding interactions .

Antioxidant Activity

Antioxidant properties are also notable among triazole compounds. In vitro assays such as DPPH and ABTS have shown that certain derivatives possess significant antioxidant capabilities, comparable to standard antioxidants like ascorbic acid .

The biological activity of 4-((3,4-Dichlorobenzylidene)amino)-5-(3-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol is largely attributed to its ability to form hydrogen bonds with active sites on biological receptors. This interaction enhances solubility and bioavailability while providing a stable pharmacophore for drug development .

Comparative Analysis with Similar Compounds

A comparative analysis reveals that structural modifications in triazole derivatives can significantly influence their biological activities. Below is a summary table highlighting several related compounds:

Compound Name	Structural Features	Unique Properties
4-Amino-5-(furan-2-yl)-4H-1,2,4-triazole-3-thiol	Furan ring instead of phenyl	Exhibits distinct antimicrobial activity
5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol	Methyl substitution on phenyl	Enhanced lipophilicity affecting bioavailability
5-(benzyl)-4H-1,2,4-triazole-3-thiol	Benzyl group instead of ethoxy	Potential for increased binding affinity to targets

Case Studies

• Cytotoxicity Against Cancer Cells : A study focused on the synthesis of triazole-thiol derivatives showed promising results in inhibiting cancer cell proliferation. The compounds were selectively cytotoxic towards specific cancer cell lines while demonstrating low toxicity towards normal cells .
• Antimicrobial Efficacy : Another investigation assessed the antibacterial activity of various triazole derivatives. Results indicated that certain compounds exhibited potent activity against E. coli and Candida albicans, suggesting their potential as therapeutic agents in treating infections .

Q & A

Basic Research Questions

Q. How can researchers optimize the synthesis of 4-((3,4-dichlorobenzylidene)amino)-5-(3-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol?

• Methodology : The compound is synthesized via Schiff base formation by refluxing 4-amino-5-(3-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol with 3,4-dichlorobenzaldehyde in absolute ethanol under acidic catalysis (e.g., glacial acetic acid). Optimal conditions include a 1:1 molar ratio of reactants, reflux for 4–6 hours, and post-reaction solvent removal under reduced pressure. Purification via column chromatography (silica gel, hexane:ethyl acetate) yields the product .

Q. What analytical techniques are critical for confirming the structure and purity of this triazole derivative?

• Methodology : Use a combination of:

• 1H/13C NMR : To confirm the presence of the Schiff base (-CH=N-) linkage (δ ~8.5–9.5 ppm) and aromatic protons.
• FTIR : To identify thiol (-SH) stretching (~2500 cm⁻¹) and imine (C=N) bands (~1600 cm⁻¹).
• HR-MS : For exact mass verification (e.g., [M+H]+ ion).
• X-ray crystallography (if crystalline): To resolve molecular geometry and substituent orientation .

Q. How should acute toxicity be assessed for preclinical evaluation of this compound?

• Methodology :

• In vivo : Administer escalating doses to rodent models (e.g., mice) to determine LD50. Classify toxicity per K.K. Sidorov’s scale (e.g., Class IV for LD50 > 500 mg/kg) .
• In silico : Apply QSAR models using software like Toxtree or ProTox-II to predict toxicity endpoints (e.g., hepatotoxicity) and validate with experimental data .

Advanced Research Questions

Q. What strategies can elucidate structure-activity relationships (SAR) for antimicrobial or anticancer activity?

• Methodology :

• Synthesize analogs with substituent variations (e.g., replacing 3-ethoxyphenyl with pyridinyl or adjusting halogen positions on the benzylidene group).
• Test against microbial panels (e.g., Staphylococcus aureus, Candida albicans) or cancer cell lines (e.g., MCF-7, Hep-G2) via MIC or MTT assays. Correlate electronic (Hammett σ) or steric parameters with activity trends .

Q. How can computational modeling enhance the design of derivatives with improved pharmacokinetic properties?

• Methodology :

• DFT calculations : Analyze frontier molecular orbitals (HOMO-LUMO) to predict reactivity and stability.
• Molecular docking : Screen against target proteins (e.g., β-lactamases for antimicrobial activity) to identify binding motifs.
• ADMET prediction : Use SwissADME or ADMETLab to optimize logP, solubility, and CYP450 interactions .

Q. What role do transition metal complexes play in enhancing biological activity?

• Methodology : Prepare Cu(II) or Zn(II) complexes by reacting the thiol group with metal salts (e.g., CuCl2). Characterize via UV-Vis, ESR, and single-crystal XRD. Evaluate enhanced anticancer activity (e.g., IC50 reduction in Hep-G2 cells) compared to the free ligand .

Q. How can researchers investigate synergistic effects with antibiotics to combat resistant bacteria?

• Methodology :

• Perform checkerboard assays to determine fractional inhibitory concentration (FIC) indices with β-lactams (e.g., meropenem) against NDM-1-producing pathogens.
• Mechanistic studies: Monitor β-lactamase inhibition via nitrocefin hydrolysis assays .